Cas no 2229202-64-4 (4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one)

• Product Name: 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one
• CAS No: 2229202-64-4
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5825834
• PubChem ID: 165789818
• Update Time: 2025-11-06

4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one
• 2229202-64-4
• 4-[1-(2-methylpropyl)-1H-pyrazol-3-yl]pyrrolidin-2-one
• EN300-1779246

• Inchi： 1S/C11H17N3O/c1-8(2)7-14-4-3-10(13-14)9-5-11(15)12-6-9/h3-4,8-9H,5-7H2,1-2H3,(H,12,15)
• InChI Key： PWXBXDIBOCBEKD-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CN(CC(C)C)N=2)CN1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one

Comprehensive Overview of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one (CAS No. 2229202-64-4)

4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one (CAS No. 2229202-64-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazolylpyrrolidinone structure, is increasingly being studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive scaffold, which makes it valuable for designing novel therapeutic agents.

The molecular structure of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one features a pyrrolidin-2-one core linked to a pyrazole ring, with a 2-methylpropyl substituent enhancing its lipophilicity. This structural configuration is crucial for its interaction with biological targets, making it a promising candidate for medicinal chemistry applications. The compound’s CAS number, 2229202-64-4, is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and lead optimization studies.

One of the most discussed topics in recent literature is the potential of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one as a kinase inhibitor. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The compound’s ability to modulate kinase activity has sparked interest in its use for developing targeted therapies. Additionally, its structural versatility allows for further derivatization, enabling researchers to fine-tune its pharmacological properties.

Beyond pharmaceuticals, 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one is also explored in agrochemical research. Its heterocyclic framework is advantageous for designing pesticides and herbicides with improved efficacy and environmental safety. The compound’s bioisosteric potential—replacing functional groups without losing biological activity—makes it a valuable tool for crop protection innovation.

The synthesis of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one typically involves multi-step organic reactions, including cyclization and N-alkylation processes. Recent advancements in green chemistry have focused on optimizing these synthetic routes to reduce waste and improve yield. Researchers are also investigating catalytic methods to enhance the compound’s scalability for industrial applications.

In the context of drug delivery systems, 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one is being studied for its compatibility with nanocarriers. Its lipophilic nature facilitates encapsulation in lipid-based nanoparticles, which are critical for improving the bioavailability of poorly soluble drugs. This aligns with the growing demand for nanomedicine solutions in treating complex diseases.

Market trends indicate a rising demand for 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one, driven by its applications in precision medicine and sustainable agriculture. Pharmaceutical companies are investing in structure-activity relationship (SAR) studies to unlock its full therapeutic potential. Meanwhile, agrochemical firms are leveraging its mode of action to develop next-generation pest control agents.

For researchers and industry professionals, understanding the physicochemical properties of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one is essential. Key parameters such as logP, solubility, and stability under various conditions are critical for its formulation and application. Computational tools like molecular docking are increasingly used to predict its interactions with biological targets, accelerating the drug discovery pipeline.

In summary, 4-1-(2-methylpropyl)-1H-pyrazol-3-ylpyrrolidin-2-one (CAS No. 2229202-64-4) represents a versatile and promising compound in both pharmaceutical and agrochemical sectors. Its unique chemical architecture and broad applicability make it a focal point for ongoing research and development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and agricultural productivity.